2-Iodobenzoyl chloride
Overview
Description
2-Iodobenzoyl chloride is a chemical compound used in the synthesis of various other compounds. It has been used in palladium-catalyzed synthesis of carbomethoxy functional group-induced isoindolin-1-ones and in the preparation of starting materials required for the synthesis of novel cyclic derivatives of pentavalent iodine, benziodazole oxides .
Synthesis Analysis
This compound has been used in palladium-catalyzed synthesis of carbomethoxy functional group-induced isoindolin-1-ones. It is also used in the preparation of starting materials required for the synthesis of novel cyclic derivatives of pentavalent iodine, benziodazole oxides . Another synthetic method involves the reaction of water, sodium hydroxide, and ethanol at 75-80°C, followed by the addition of chloro-5-iodo ethyl benzoate .Molecular Structure Analysis
The molecular formula of this compound is C7H4ClIO. It has an average mass of 266.464 Da and a monoisotopic mass of 265.899536 Da .Chemical Reactions Analysis
This compound is used in palladium-catalyzed synthesis of carbomethoxy functional group-induced isoindolin-1-ones. It is also used in the preparation of starting materials required for the synthesis of novel cyclic derivatives of pentavalent iodine, benziodazole oxides .Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 27-31°C. It has a boiling point of 105-106°C at 1 mmHg. The compound has a density of 1.8±0.1 g/cm^3 and a vapor pressure of 0.0±0.5 mmHg at 25°C .Scientific Research Applications
Synthesis of Isoindolin-1-ones
2-Iodobenzoyl chloride is utilized in the synthesis of isoindolin-1-ones. This process involves a palladium-catalyzed intermolecular coupling and heteroannulation with imines under carbon monoxide pressure (Cho et al., 2000).
Preparation of Isoindolones
It is also involved in the preparation of isoindolones through a lithium-iodide exchange-induced intramolecular Wurtz-Fittig reaction with imine adducts. This method yields 2,3-dihydroisoindolones in excellent yields (Campbell, Dedinas, & Trumbower-Walsh, 2010).
Synthesis of N-Substituted Isoquinolin-1-ones
This compound is used in a palladium-catalyzed three-component process to synthesize N-substituted 4-methylene-3,4-dihydro-1(2H)-isoquinolin-1-ones (Grigg, Khamnaen, Rajviroongit, & Sridharan, 2002).
Cellulose Esterification
The compound plays a role in the esterification of cellulose. This compound is used in the synthesis of kraft cellulose p-iodobenzoate through homogeneous esterification (Es-said, El Hamdaoui, El Moussaouiti, & Bchitou, 2019).
Nickel(II) Selective Potentiometric Sensor
In analytical chemistry, this compound derivatives are employed in the development of nickel(II) selective potentiometric sensors (Gupta, Prasad, Kumar, & Mangla, 2000).
Amination Reactions with Nitrogen-Containing Reagents
It is also instrumental in amination reactions of aryl halides with nitrogen-containing reagents, mediated by palladium/imidazolium salt systems (Grasa, Viciu, Huang, & Nolan, 2001).
Safety and Hazards
2-Iodobenzoyl chloride causes severe skin burns and eye damage. It may also cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised .
Mechanism of Action
Target of Action
2-Iodobenzoyl chloride is a versatile reagent in organic synthesis. Its primary targets are nucleophilic sites in organic molecules, where it acts as an acylating agent .
Mode of Action
The compound interacts with its targets through a process known as acylation. In this reaction, the chloride ion is a good leaving group, making the carbonyl carbon of the this compound highly electrophilic. This allows it to form a bond with nucleophiles, such as amines or alcohols, replacing the chloride ion .
Biochemical Pathways
For example, it has been used in the palladium-catalyzed synthesis of carbomethoxy functional group-induced isoindolin-1-ones and in the preparation of starting materials required for the synthesis of novel cyclic derivatives of pentavalent iodine, benziodazole oxides .
Result of Action
The primary result of the action of this compound is the acylation of nucleophiles. This can lead to the formation of amides, esters, and other acylated products, depending on the specific nucleophile involved .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the presence of moisture can lead to hydrolysis of the compound, reducing its effectiveness as an acylating agent . Therefore, it is typically used under anhydrous conditions in organic synthesis .
properties
IUPAC Name |
2-iodobenzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClIO/c8-7(10)5-3-1-2-4-6(5)9/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVIVDSWUOGNODP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClIO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4060573 | |
Record name | Benzoyl chloride, 2-iodo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4060573 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white solid; mp = 27-32 deg C; [Alfa Aesar MSDS] | |
Record name | 2-Iodobenzoyl chloride | |
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CAS RN |
609-67-6 | |
Record name | 2-Iodobenzoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=609-67-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoyl chloride, 2-iodo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000609676 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoyl chloride, 2-iodo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoyl chloride, 2-iodo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4060573 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-iodobenzoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.270 | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the common synthetic applications of 2-Iodobenzoyl chloride?
A1: this compound is frequently employed as a starting material for synthesizing various heterocyclic compounds. For instance, it reacts with aldimines [, ] and ketimines [, ] in the presence of a palladium catalyst and carbon monoxide to yield 3-alkenylisoindolin-1-ones and spiroisoindolinones, respectively. These reactions highlight the compound's utility in palladium-catalyzed coupling reactions. Additionally, it serves as a precursor in synthesizing radiopaque copolymers, which are useful in biomedical applications [].
Q2: How is this compound used in the synthesis of radiopaque materials?
A2: In a study, this compound was reacted with a pre-synthesized copolymer containing lactobionamidoethyl methacrylate (LAMA) and methyl methacrylate (MMA) []. The resulting terpolymer, MLIx, incorporated the iodine atom from this compound into its structure. This incorporation of iodine, a heavy atom, is responsible for the radiopacity observed in the synthesized copolymer, making it detectable under X-ray fluoroscopy.
Q3: Can you elaborate on the palladium-catalyzed reactions involving this compound and their significance?
A3: this compound participates in palladium-catalyzed carbonylation and cyclization reactions with imines to form isoindolin-1-ones [, ]. The reaction involves the activation of the carbon-iodine bond by the palladium catalyst, followed by insertion of carbon monoxide and subsequent cyclization with the imine. This method offers a valuable route to isoindolin-1-ones, which are important structural motifs in various biologically active compounds.
Q4: Are there any examples of this compound participating in reactions beyond palladium catalysis?
A4: Yes, this compound is not limited to palladium-catalyzed reactions. It is used in the synthesis of enantiopure 3,4-dihydroisoquinolinones through a stereoselective intramolecular Heck reaction [, ]. In this reaction, an α-amino acid derivative is acylated with this compound, and the resulting product undergoes palladium-catalyzed intramolecular Heck cyclization. This methodology provides a valuable tool for synthesizing optically active dihydroisoquinolinones, which are important building blocks for pharmaceuticals and natural products.
Q5: What are the structural characteristics of this compound?
A5: this compound (C₇H₄ClIO) has a molecular weight of 266.48 g/mol. Spectroscopic data, such as 1H NMR and FTIR, can confirm its structure. For example, in the synthesis of radiopaque copolymers, 1H NMR spectroscopy confirmed the successful incorporation of this compound into the polymer structure [].
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